Cas no 61370-94-3 (Benzoic acid, 4,4'-[(6-methoxy-1,3,5-triazine-2,4-diyl)bis(oxy)]bis-)

• Product Name: Benzoic acid, 4,4'-[(6-methoxy-1,3,5-triazine-2,4-diyl)bis(oxy)]bis-
• CAS No: 61370-94-3
• MF: C₁₈H₁₃N₃O₇
• MW: 383.311724424362
• CID: 481825
• PubChem ID: 1922350
• Update Time: 2025-04-19

Benzoic acid, 4,4'-[(6-methoxy-1,3,5-triazine-2,4-diyl)bis(oxy)]bis- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4,4'-[(6-methoxy-1,3,5-triazine-2,4-diyl)bis(oxy)]bis-
• 4-[[4-(4-carboxyphenoxy)-6-methoxy-1,3,5-triazin-2-yl]oxy]benzoic acid
• Oprea1_047565
• AKOS005464018
• 4,4'-(6-methoxy-1,3,5-triazine-2,4-diyl)bis(oxy)dibenzoic acid
• CHEMBL1300629
• SMR000144999
• DTXSID70365633
• MLS000550871
• Oprea1_557912
• HMS2446N06
• 61370-94-3

• Inchi： 1S/C18H13N3O7/c1-26-16-19-17(27-12-6-2-10(3-7-12)14(22)23)21-18(20-16)28-13-8-4-11(5-9-13)15(24)25/h2-9H,1H3,(H,22,23)(H,24,25)
• InChI Key： PJVLXPBRMUDUMO-UHFFFAOYSA-N
• SMILES： O(C1N=C(N=C(N=1)OC1C=CC(C(=O)O)=CC=1)OC)C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 383.07539
• Monoisotopic Mass: 383.07534976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 141Ų

Experimental Properties

• PSA: 140.96